Cas no 2155863-59-3 ([4-bromo-2-methyl-5-(tetrahydropyran-2-yloxymethyl)pyrazol-3-yl]methanol)

• Product Name: [4-bromo-2-methyl-5-(tetrahydropyran-2-yloxymethyl)pyrazol-3-yl]methanol
• CAS No: 2155863-59-3
• MF: C₁₁H₁₇BrN₂O₃
• MW: 305.168282270432
• CID: 5105975
• Update Time: 2026-03-03

[4-bromo-2-methyl-5-(tetrahydropyran-2-yloxymethyl)pyrazol-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-methanol, 4-bromo-1-methyl-3-[[(tetrahydro-2H-pyran-2-yl)oxy]methyl]-
• [4-bromo-2-methyl-5-(tetrahydropyran-2-yloxymethyl)pyrazol-3-yl]methanol

• Inchi： 1S/C11H17BrN2O3/c1-14-9(6-15)11(12)8(13-14)7-17-10-4-2-3-5-16-10/h10,15H,2-7H2,1H3
• InChI Key： SBOOXLPFOQQDMJ-UHFFFAOYSA-N
• SMILES： N1(C)C(CO)=C(Br)C(COC2OCCCC2)=N1

Additional information on [4-bromo-2-methyl-5-(tetrahydropyran-2-yloxymethyl)pyrazol-3-yl]methanol

Comprehensive Overview of [4-bromo-2-methyl-5-(tetrahydropyran-2-yloxymethyl)pyrazol-3-yl]methanol (CAS No. 2155863-59-3)

The compound [4-bromo-2-methyl-5-(tetrahydropyran-2-yloxymethyl)pyrazol-3-yl]methanol (CAS No. 2155863-59-3) is a specialized pyrazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a tetrahydropyran-protected hydroxymethyl group and a bromine substituent, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing kinase inhibitors and antiviral agents, aligning with current trends in drug discovery for oncology and infectious diseases.

In recent years, the demand for heterocyclic compounds like [4-bromo-2-methyl-5-(tetrahydropyran-2-yloxymethyl)pyrazol-3-yl]methanol has surged, driven by advancements in medicinal chemistry and catalysis. The compound’s CAS No. 2155863-59-3 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its tetrahydropyran (THP) protecting group offers stability during synthetic transformations, a feature highly valued in multistep organic synthesis.

From an SEO perspective, queries such as "pyrazole derivatives in drug discovery" or "THP-protected alcohols applications" highlight user interest in this compound’s functionalities. The bromine atom at the 4-position of the pyrazole ring enables further cross-coupling reactions, a topic widely discussed in palladium-catalyzed transformations. This aligns with the growing popularity of C-C bond-forming reactions in academia and industry.

The hydroxymethyl group in [4-bromo-2-methyl-5-(tetrahydropyran-2-yloxymethyl)pyrazol-3-yl]methanol provides a versatile handle for derivatization, making it a candidate for prodrug design and bioconjugation. Recent publications emphasize its utility in constructing targeted therapies, particularly in cancer research, where small-molecule modulators are in high demand. The compound’s logP and solubility profiles further enhance its applicability in formulation development.

Environmental and regulatory considerations are also critical. The compound’s non-hazardous classification under standard safety protocols (e.g., GHS) ensures compliance with green chemistry principles. This aspect resonates with the increasing focus on sustainable synthesis, a hot topic in 2024 chemical trends.

In summary, [4-bromo-2-methyl-5-(tetrahydropyran-2-yloxymethyl)pyrazol-3-yl]methanol (CAS No. 2155863-59-3) exemplifies innovation in organic synthesis, bridging gaps between academic research and industrial applications. Its adaptability to AI-driven drug design platforms and compatibility with automated synthesis workflows position it as a compound of enduring scientific interest.